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Compound of Interest

Compound Name: Pyk2-IN-2

Cat. No.: B12385820

Introduction

Proline-rich tyrosine kinase 2 (Pyk2), also known as CAK(, RAFTK, or CADTK, is a non-
receptor tyrosine kinase that is structurally related to focal adhesion kinase (FAK).[1] Pyk2 is
highly expressed in the central nervous system and hematopoietic cells.[1] It acts as a crucial
mediator for G protein-coupled receptor signaling and the MAP kinase pathway, playing a
significant role in cell spreading and migration.[1] Pyk2 is activated by stimuli that increase
intracellular calcium levels and by Src family kinases.[2][3] This kinase is implicated in various
cellular processes, including synaptic plasticity and cancer metastasis.[3][4] Pyk2-IN-2 is an
inhibitor of Pyk2 with an 1IC50 of 55 nM.[5] This document provides a detailed protocol for the
preparation of Pyk2-IN-2 stock solutions for use in in vitro experiments.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of Pyk2-IN-2 is essential for the
accurate preparation and storage of stock solutions.
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Property Value Source
Molecular Weight 465.55 g/mol [5]
Formula C27H27N70 [5]
Appearance Solid (Off-white to gray) [5]
- DMSO: 100 mg/mL (214.80
Solubility [5]
mM)

i 4°C, sealed, away from
Storage of Solid . . [5]
moisture and light

) -80°C for 6 months; -20°C for 1
Storage of Stock Solution [5]
month

Experimental Protocol: Preparation of a 10 mM
Pyk2-IN-2 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Pyk2-IN-2 in dimethyl
sulfoxide (DMSO).

Materials:

o Pyk2-IN-2 (solid)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes (sterile, polypropylene)

» Pipettes and sterile filter tips

¢ Analytical balance

» Vortex mixer

 Ultrasonic bath (optional)

Procedure:
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e Pre-dissolution Steps:
o Before opening, bring the vial of Pyk2-IN-2 to room temperature to prevent condensation.

o Ensure that the DMSO used is of high purity and anhydrous, as hygroscopic DMSO can
significantly impact solubility.[5]

e Weighing the Compound:
o Tare a clean, sterile microcentrifuge tube on an analytical balance.

o Carefully weigh the desired amount of Pyk2-IN-2. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.656 mg of Pyk2-IN-2.

» Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 465.55 g/mol x 1000 mg/g = 4.656 mg
 Dissolution:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed Pyk2-IN-2. To prepare a 10 mM stock solution, if you weighed 4.656 mg, add
1 mL of DMSO.

o Vortex the tube thoroughly for several minutes to dissolve the compound.

o If the compound does not fully dissolve, brief sonication in an ultrasonic water bath may be
necessary to facilitate dissolution.[5]

» Aliquoting and Storage:

o Once the Pyk2-IN-2 is completely dissolved, centrifuge the tube briefly to collect the
solution at the bottom.

o To avoid repeated freeze-thaw cycles which can lead to product inactivation, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.[5]
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o Label the aliquots clearly with the compound name, concentration, date of preparation,

and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[5] Ensure the tubes are sealed tightly and protected from

light.[5]
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Caption: Workflow for Pyk2-IN-2 stock solution preparation and storage.
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Caption: Simplified Pyk2 signaling pathway and the inhibitory action of Pyk2-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Pyk2-IN-2 Stock Solution for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385820#how-to-prepare-pyk2-in-2-stock-solution-
for-in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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